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Iimofosine phase I clinical trial dosing schedule
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Compound Focus: llmofosine

CAS No.: 83519-04-4

Cat. No.: S603976

If Your Research Involves Ifosfamide

While details on ilmofosine are unavailable, the search yielded extensive data on ifosfamide, an alkylating
agent used in chemotherapy. The tables below summarize the key dosing schedules and pharmacokinetic

data from clinical studies on ifosfamide, which may serve as a useful reference for your work.

Table 1: Ifosfamide Dosing Schedules in Clinical Studies

Total
Study Type / Dosage Dose ber Administration Concomitant
Indication Schedule P Method Medications
Cycle
FDA-Approved 1.2 g/m?/day for 6 g/m2 Slow IV infusion (at Mesna, extensive
(Germ cell 5 consecutive least 30 minutes) [1] [2] hydration (=2L/day)
testicular cancer) days [1] [2]
[1112]
Soft Tissue 2000-3000 6-12 g/m? |V bolus over 3 hours Mesna [3]
Sarcoma (Single- mg/mz2/day for 3- [3]
agent, off-label) [3] 4 days
Clinical Trial 3 g/m?/day for 3 9 g/m2 Continuous infusion or Not Specified
(Schedule days Short infusion (3 hours)
Variation) [4] [4]
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Study Type / Dosage :;t:; ber Administration Concomitant

Indication Schedule Method Medications
Cycle

Phase I Clinical 1600-2400 4.8-7.2 Not Specified (Divided Not Specified

Trial (Divided mg/m2/day for 3 g/m2 dose)

Dose) [5] [6] days

Table 2: Pharmacokinetic Parameters of Ifosfamide from Clinical Studies

Divided-Dose Schedule

High Single-Dose 3-Day Schedule (3 g/m?3/day) - 3h
Parameter  (1.6-2.4 g/m?day for 3 9 9 y B9 y)

(5,000 mg/m?) [6] vs. Cl Infusion [4]

days) [6]
Plasma 6.9 hours >14 hours Equivalent between schedules
Half-life
Decay Monoexponential (one- Biexponential [6] -
Model compartment) [6]
Key Increased metabolism - Confirmed auto-induction of
Finding from day 1 to day 2 [6] metabolism over 3 days; similar PK

for active/toxic metabolites between
Cl and 3h infusion [4]

Experimental Protocol for Pharmacokinetic Studies

The methodology below is adapted from a clinical study that compared two administration schedules of

ifosfamide [4]. This can serve as a template for designing similar trials.

¢ 1. Study Design: A randomized, cross-over trial where patients receive ifosfamide on two
consecutive cycles via two different schedules (e.g., continuous infusion vs. short 3-hour infusion) [4].

e 2. Dosage: A total dose of 9 g/m2 per cycle, administered as 3 g/m?/day for 3 days [4].

¢ 3. Blood Sampling: Collect plasma samples at predefined intervals. For a 3-hour infusion, this
includes pre-dose, during infusion (e.g., 1.5 hours), at the end of infusion (3 hours), and post-infusion
(e.q.,0.5,1, 2,4, 6,12, 24 hours). Repeat for each treatment day [7].
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e 4. Sample Analysis: Isolate plasma via centrifugation and store frozen at -20°C until analysis.
Concentrations of ifosfamide and its metabolites (e.g., 4-hydroxy-ifosfamide, 2- and 3-dechloroethyl-
ifosfamide) can be determined using validated analytical methods like high-performance thin-layer
chromatography (HPTLC) or others [4] [7].

o 5. Data Analysis: Use non-compartmental methods to estimate pharmacokinetic parameters.
Calculate the Area Under the Curve (AUC) using the linear trapezoidal rule [7].

DNA Damage Assessment Workflow

A study on ifosfamide in pediatric patients used the COMET assay to quantify DNA damage in peripheral

blood lymphocytes (PBLs), correlating it with pharmacokinetic data [7]. The workflow is as follows:
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Ifosfamide Administration
(Fractionated or CI)

:

Blood Sample Collection
(During & up to 96h post-treatment)

lasma for PK

Sample Processing
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The study found that fractionated dosing caused a greater degree of DNA damage compared to
continuous infusion, and there was a good correlation between the AUC of ifosfamide and the cumulative

percentage of cells with DNA damage in the fractionated dosing group [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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